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Compound of Interest

Compound Name: 2-Aminocarbazole

Cat. No.: B1619228 Get Quote

Disclaimer: Information regarding the specific toxicological properties of 2-Aminocarbazole is

limited. The following guidance is based on safety data for the closely related parent

compound, 9H-Carbazole, and general best practices for handling potentially hazardous

research chemicals. Researchers should always consult the most current Safety Data Sheet

(SDS) for the specific product in use and perform a thorough risk assessment before beginning

any work.

2-Aminocarbazole is a chemical compound used in research and development. Due to its

chemical structure, which it shares with other carbazoles, it is prudent to handle it as a

substance that is potentially hazardous upon exposure. Carbazole is known to cause skin, eye,

and respiratory irritation and is suspected of causing cancer[1][2]. Therefore, strict adherence

to safety protocols is essential to minimize risk to laboratory personnel.

Hazard Identification
Based on data for 9H-Carbazole, the primary hazards include:

Skin Corrosion/Irritation: Causes skin irritation[1][2].

Serious Eye Damage/Eye Irritation: Causes serious eye irritation[1][2].

Specific target organ toxicity (single exposure): May cause respiratory irritation[1][2].

Carcinogenicity: Suspected of causing cancer[1][2][3].
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Aquatic Hazard: Very toxic to aquatic life with long-lasting effects[1][2].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling 2-Aminocarbazole.
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Protection Type Required PPE
Specifications & Best

Practices

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when engineering

controls are insufficient, when

handling outside of a fume

hood, or when there is a risk of

dust formation[2][4]. Use in

accordance with OSHA

respirator regulations (29 CFR

1910.134)[4].

Eye and Face Protection
Chemical safety goggles or a

full-face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166[2].

Eyeglasses are not sufficient

protection[5].

Hand Protection

Compatible chemical-resistant

gloves (e.g., Butyl rubber,

Neoprene)

Gloves must be inspected

before use. Use proper glove

removal technique to avoid

skin contact. Wash and dry

hands after handling[6].

Body Protection
Long-sleeved laboratory coat

or chemical-resistant coveralls

A disposable, long-sleeved

gown that closes in the back is

recommended[5]. Ensure cuffs

are tight-fitting[5]. Do not wear

contaminated clothing outside

of the designated work area[5].

Footwear

Closed-toe, chemical-resistant

shoes and disposable shoe

covers

Shoe covers should be skid-

resistant and water-

resistant[5].

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a

safe laboratory environment.

Preparation and Planning
Review Documentation: Before handling, thoroughly read and understand the Safety Data

Sheet (SDS) for 2-Aminocarbazole.

Designate Work Area: All handling of solid 2-Aminocarbazole should occur within a certified

chemical fume hood to minimize inhalation risk[2][4].

Assemble Materials: Ensure all necessary PPE, spill cleanup materials, and waste

containers are readily accessible before starting work.

Verify Emergency Equipment: Confirm that safety showers and eyewash stations are

unobstructed and operational[1][4].

Handling the Chemical
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing and Transferring:

Perform all weighing and transfers of the solid compound inside a chemical fume hood or

a ventilated balance enclosure.

Use tools (spatulas, weigh boats) appropriate for the quantity being handled to prevent

spills.

Avoid actions that could generate dust.

In Solution: When working with 2-Aminocarbazole in solution, handle it within the fume

hood. Avoid contact with skin and eyes[2].

General Practices: Do not eat, drink, or smoke in the handling area[7]. Wash hands

thoroughly after handling the compound, even if gloves were worn[6].

In Case of a Spill
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Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control and Contain: Prevent the spill from spreading. For solid spills, avoid creating dust.

Do not use water on a dry spill as it may create an inhalation hazard if the material is water-

reactive (though this is not indicated for carbazole).

Cleanup:

Wearing appropriate PPE, gently sweep up the solid material and place it into a suitable,

labeled container for hazardous waste disposal[1][2].

Clean the spill area with an appropriate solvent and then soap and water.

All cleanup materials must be disposed of as hazardous waste.

Reporting: Report the spill to the laboratory supervisor or Environmental Health & Safety

department.

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek

immediate medical attention[8][9].

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes[1][8]. Seek

medical attention if irritation persists[1].

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open[1][9]. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[1].

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and seek immediate medical attention[1]

[4].

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection
Solid Waste: All solid 2-Aminocarbazole waste, including contaminated weigh boats, paper

towels, and gloves, must be collected in a designated, sealed, and clearly labeled hazardous

waste container[10].

Liquid Waste: Solutions containing 2-Aminocarbazole should be collected in a separate,

compatible, and sealed hazardous waste container. Do not pour down the drain[10].

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.
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Container Management
Labeling: All waste containers must be labeled with a hazardous waste tag detailing the

contents, including the full chemical name ("2-Aminocarbazole") and approximate

concentrations[10].

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials, and in secondary containment[10]. Keep containers closed except

when adding waste[10].

Disposal of Empty Containers
Rinsing: Empty containers that held 2-Aminocarbazole must be triple-rinsed with a suitable

solvent (e.g., acetone).

Rinsate Collection: The first rinseate must be collected and disposed of as hazardous liquid

waste[10]. For highly toxic chemicals, the first three rinses must be collected[10].

Final Disposal: Once thoroughly rinsed and air-dried, the container can be disposed of

according to institutional policies, which may include disposal as regular solid waste or

recycling.

Workflow for Safe Handling of 2-Aminocarbazole
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal Emergency Spill Response

Review SDS
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Caption: Workflow for the safe handling of 2-Aminocarbazole from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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